Cas no 1361586-41-5 (2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361586-41-5
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968459
• Update Time: 2025-06-13

2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-2-9(14)11(10(15)3-8)6-1-7(5-18)12(16)17-4-6/h1-4,18H,5H2,(H2,16,17)
• InChI Key： VFHSASFREUGZFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CN=C(C(CO)=C1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 3.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol

Comprehensive Overview of 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361586-41-5)

The compound 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361586-41-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with an amino group and a trichlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol has surged due to their versatility in medicinal chemistry. This compound's trichlorophenyl group enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Additionally, the presence of the amino and methanol functional groups allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

The synthesis of CAS No. 1361586-41-5 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, amination, and reduction, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR are employed to characterize the compound, ensuring its suitability for downstream applications.

One of the most searched questions related to this compound is: "What are the applications of 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol in drug development?" Current studies suggest its potential as a scaffold for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Its trichlorophenyl group may also contribute to antimicrobial activity, making it a candidate for novel antibiotics.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry, where CAS No. 1361586-41-5 could play a role in greener drug synthesis.

From an SEO perspective, terms like "2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol supplier" and "CAS 1361586-41-5 price" are frequently queried, reflecting commercial interest. Suppliers often highlight its high purity (>98%) and availability in bulk quantities, catering to both academic and industrial buyers. Regulatory compliance, such as REACH and GMP standards, is also a critical factor for purchasers.

In conclusion, 2-Amino-5-(2,4,6-trichlorophenyl)pyridine-3-methanol represents a promising building block in modern chemistry. Its structural features and adaptability make it a focal point for innovation in drug design and agrochemicals. As research progresses, this compound is likely to feature in more patents and publications, solidifying its importance in the field.